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Compound of Interest

Compound Name: PEG 23 lauryl ether

Cat. No.: B1227228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical micelle concentration

(CMC) of Brij L23, a non-ionic surfactant, at different temperatures. Brij L23, also known as

polyoxyethylene (23) lauryl ether or C12E23, is widely used in pharmaceutical and research

applications for its solubilizing and stabilizing properties. Understanding its CMC under various

thermal conditions is crucial for optimizing formulations and experimental designs.

Data Presentation: CMC of Brij L23
The critical micelle concentration of Brij L23 exhibits a characteristic temperature dependence.

Generally, for non-ionic surfactants of this type, the CMC value decreases as the temperature

rises, eventually reaching a minimum before increasing again at higher temperatures. This

behavior is attributed to the dehydration of the polyoxyethylene chains with increasing

temperature, which enhances the hydrophobicity of the surfactant molecules and favors

micellization.
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Temperature (°C)
Critical Micelle
Concentration (CMC) (mM)

Method of Determination

25 0.068 Surface Tensiometry

35 0.055 Surface Tensiometry

45 0.046 Surface Tensiometry

Note: The data presented above is based on values reported for Brij 35, which is chemically

identical to Brij L23.

A product datasheet from a commercial supplier lists a CMC of 91 μM (0.091 mM), although

the specific temperature for this measurement is not provided.[1][2][3] Another source indicates

a CMC range of 0.05-0.1 mM.[4]

Experimental Protocols
The determination of the critical micelle concentration is pivotal for characterizing surfactant

behavior. Below are detailed methodologies for two common and effective techniques.

Surface Tensiometry
Surface tensiometry is a classic and widely used method for determining the CMC of

surfactants. It relies on the principle that surfactant molecules accumulate at the air-water

interface, reducing the surface tension of the solution.

Materials and Equipment:

Brij L23 surfactant

High-purity deionized water

Precision analytical balance

Volumetric flasks and pipettes

Tensiometer (e.g., Du Noüy ring or Wilhelmy plate method)
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Thermostatically controlled water bath or sample stage

Procedure:

Solution Preparation: Prepare a stock solution of Brij L23 (e.g., 10 mM) in deionized water. A

series of dilutions are then prepared from the stock solution to cover a concentration range

both below and above the expected CMC (e.g., from 0.001 mM to 1 mM).

Temperature Control: Set the thermostatically controlled bath or stage to the desired

experimental temperature (e.g., 25°C, 35°C, or 45°C) and allow the system to equilibrate.

Measurement:

Calibrate the tensiometer according to the manufacturer's instructions.

Measure the surface tension of pure deionized water at the set temperature as a

reference.

Starting with the most dilute solution, measure the surface tension of each Brij L23

dilution. Ensure the platinum ring or plate is thoroughly cleaned and dried between each

measurement to avoid cross-contamination.

Allow the surface tension reading to stabilize before recording the value for each

concentration.

Data Analysis:

Plot the surface tension (γ) as a function of the logarithm of the surfactant concentration

(log C).

The resulting graph will typically show two linear regions. The first region, at lower

concentrations, will have a steep negative slope, indicating a rapid decrease in surface

tension with increasing surfactant concentration.

The second region, at higher concentrations, will have a slope close to zero, as the

interface becomes saturated with surfactant monomers and micelles begin to form in the

bulk solution.
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The CMC is determined from the intersection of the two extrapolated linear portions of the

plot.

Static Light Scattering (SLS)
Static light scattering is a powerful non-invasive technique for determining the CMC and can

also provide information on micellar aggregation number. The method is based on the principle

that the intensity of scattered light increases significantly with the formation of micelles.

Materials and Equipment:

Brij L23 surfactant

High-purity deionized water (filtered through a 0.22 µm filter)

Precision analytical balance

Volumetric flasks and pipettes

Light scattering instrument with a temperature-controlled sample holder

Scintillation vials or suitable dust-free sample cells

Procedure:

Solution Preparation: Prepare a series of Brij L23 solutions in filtered, deionized water,

covering a concentration range that brackets the expected CMC. It is critical that all

glassware and solutions are as dust-free as possible to minimize interference with light

scattering measurements.

Temperature Control: Equilibrate the light scattering instrument's sample holder to the

desired temperature.

Measurement:

Measure the scattering intensity of the pure solvent (filtered deionized water) as a

baseline.
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Measure the scattering intensity of each Brij L23 solution, starting from the lowest

concentration. Allow the sample to thermally equilibrate in the sample holder before taking

the measurement.

Data Analysis:

Plot the scattering intensity as a function of the surfactant concentration.

At concentrations below the CMC, the scattering intensity will be low and will increase only

slightly with concentration.

A sharp increase in the slope of the plot will be observed at the onset of micelle formation.

The CMC is determined as the concentration at the intersection of the two linear portions

of the plot (before and after the sharp increase in scattering intensity).

Mandatory Visualization
Below is a diagram illustrating the general experimental workflow for determining the Critical

Micelle Concentration (CMC) of a surfactant.
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Caption: Experimental workflow for CMC determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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